Cas no 2877652-12-3 (1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine)

• Product Name: 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine
• CAS No: 2877652-12-3
• MF: C₁₅H₁₈BrN₃O
• MW: 336.226922512054
• CID: 5307816
• PubChem ID: 165432219
• Update Time: 2025-05-20

1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromophenyl)-4-[(3-methyl-5-isoxazolyl)methyl]piperazine
• 2877652-12-3
• F6808-9713
• AKOS040883302
• 1-(3-bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine
• 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine

• Inchi： 1S/C15H18BrN3O/c1-12-9-15(20-17-12)11-18-5-7-19(8-6-18)14-4-2-3-13(16)10-14/h2-4,9-10H,5-8,11H2,1H3
• InChI Key： ALDBXAKZEAVUDG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1CCN(CC2=CC(C)=NO2)CC1

Computed Properties

• Exact Mass: 335.06332g/mol
• Monoisotopic Mass: 335.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 452.2±45.0 °C(Predicted)
• pka: 5.86±0.10(Predicted)

Additional information on 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine

Comprehensive Overview of 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine (CAS No. 2877652-12-3)

1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine (CAS No. 2877652-12-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a bromophenyl group with a piperazine core and a 3-methyl-1,2-oxazol-5-ylmethyl substituent. Its molecular formula is C15H18BrN3O, and it exhibits a molecular weight of approximately 336.23 g/mol. Researchers are particularly interested in this compound due to its potential applications in drug discovery and material science.

The 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine structure is characterized by its piperazine ring, which is a common motif in bioactive molecules. The presence of the 3-bromophenyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the 3-methyl-1,2-oxazole moiety contributes to its stability and potential pharmacological properties. This compound is often utilized in the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory research.

In recent years, the demand for 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine has increased due to its relevance in high-throughput screening and medicinal chemistry. Its ability to interact with various biological targets makes it a promising candidate for the development of new drugs. Researchers are also exploring its potential in catalysis and material science, where its unique properties could lead to innovative applications.

The synthesis of 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine involves multi-step organic reactions, including alkylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound is typically supplied as a white to off-white powder, with a high degree of purity (>95%) to meet the stringent requirements of research laboratories.

One of the key advantages of 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine is its versatility. It serves as a building block for the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and receptor modulators. Its compatibility with various cross-coupling reactions further enhances its utility in organic synthesis. As a result, this compound is frequently referenced in patents and scientific publications related to drug discovery and chemical biology.

The global market for 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine is expected to grow steadily, driven by the increasing investment in pharmaceutical R&D and the rising demand for innovative chemical intermediates. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to the needs of academic and industrial researchers. Its role in advancing precision medicine and targeted therapy further underscores its importance in modern science.

For researchers working with 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture. Safety data sheets (SDS) provide detailed guidelines on its handling, ensuring compliance with laboratory safety standards. As with all chemical reagents, appropriate personal protective equipment (PPE) should be used during experimentation.

In conclusion, 1-(3-Bromophenyl)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazine (CAS No. 2877652-12-3) is a valuable compound with diverse applications in pharmaceutical research, organic synthesis, and material science. Its unique structural features and reactivity profile make it a sought-after intermediate for scientists exploring new frontiers in chemistry and biology. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.